N-(4-Ethoxyphenyl)-4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-amine;hydrobromide

• CAS No.: 5934-70-3
• Molecular Formula: C17H17BrN4OS2
• Molecular Weight: 437.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C17H16N4OS2.BrH/c1-3-22-13-6-4-12(5-7-13)19-16-20-14(10-24-16)15-11(2)18-17-21(15)8-9-23-17;/h4-10H,3H2,1-2H3,(H,19,20);1H
• InChI Key: DPQZAYKDMKBUPH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC2=NC(=CS2)C3=C(N=C4N3C=CS4)C.Br

Description

N-(4-Ethoxyphenyl)-4-(6-methylimidazo[2,1-b][1,3]thiazol-5-yl)-1,3-thiazol-2-amine;hydrobromide is a useful research compound. Its molecular formula is C17H17BrN4OS2 and its molecular weight is 437.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-1-(6-methylimidazo[2,1-b]thiazol-5-yl)ethanone hydrobromide (18) (2.20 g, 6.5 mmol) and (p-ethoxyphenyl)thiourea (10) (1.30 g, 6.5 mmol) in 40 mL of anhydrous ethanol was refluxed under stirring for 20 h, and then cooled to room temperature. The solid was filtered. The crude white solid product was re-crystallized from methanol. The methanol solution was filtered while still hot to remove possible dust, and then heated into solution. It was re-crystallized two more times from methanol, and dried under vacuum to provide the desired product 20 as a white solid, yield 0.64 g (22.4%), HPLC purity 97.81%, mp >240° C. 1HNMR (CD3OD) δ 1.27 (t, 3H, J=6.8 Hz), 2.56 (s, 3H), 3.88-3.94 (m, 2H), 6.85 (d, 2H, J=8.8 Hz), 6.97 (s, 1H), 7.34 (d, 2H, J=8.8 Hz), 7.54 (d, 1H, J=4.4 Hz), 8.44 (d, 1H, J=4.4 Hz). ESI-MS m/z 357 (M+1)+.